Cas no 2309449-18-9 (Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate)

• Product Name: Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate
• CAS No: 2309449-18-9
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6001044
• PubChem ID: 165739154
• Update Time: 2025-05-20

Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429347
• methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate
• 2309449-18-9
• Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-22-14(21)10-23-17(13-4-2-9-20-15(13)18)7-6-16(11-17)5-3-8-19-12-16/h2,4,9,19H,3,5-8,10-12H2,1H3
• InChI Key： PSVNBMUNMBSAFK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CNCCC2)C1)OCC(=O)OC

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate

Comprehensive Analysis of Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS No. 2309449-18-9)

The compound Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS No. 2309449-18-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 7-azaspiro[4.5]decane core and the 2-bromopyridin-3-yl moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and kinase inhibitors.

In recent years, the scientific community has focused on spirocyclic compounds due to their conformational rigidity and ability to interact with biological targets. The 7-azaspiro[4.5]decane scaffold in this compound is a prime example, as it mimics natural product frameworks often found in FDA-approved drugs. Coupled with the 2-bromopyridin-3-yl group, which is a common pharmacophore in cancer therapeutics, this molecule is a promising candidate for further exploration. Its ester functionality also allows for versatile derivatization, making it a key building block in medicinal chemistry.

The synthesis of Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate involves multi-step organic transformations, including spirocyclization and nucleophilic substitution reactions. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical R&D. With the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to minimize environmental impact.

From a commercial perspective, the demand for custom synthesis intermediates like this compound is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively seeking high-quality building blocks to accelerate their drug discovery programs. The CAS No. 2309449-18-9 is often listed in specialized catalogs, catering to the needs of chemists working on fragment-based drug design and proteolysis-targeting chimeras (PROTACs).

In addition to its pharmaceutical applications, Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate has potential uses in agrochemical research. The bromopyridine moiety is known for its herbicidal and insecticidal properties, making this compound a candidate for the development of next-generation crop protection agents. As the agricultural sector faces challenges like pesticide resistance and environmental regulations, innovative solutions are in high demand.

For researchers and industry professionals, understanding the physicochemical properties of this compound is crucial. Its solubility, stability, and reactivity under various conditions are well-documented, aiding in the design of efficient synthetic protocols. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its structure and purity, ensuring reproducibility in laboratory settings.

Looking ahead, the exploration of Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate is expected to expand into new therapeutic areas. With the increasing interest in personalized medicine and targeted therapies, this compound could play a pivotal role in the development of treatments for rare diseases and oncology indications. Its modular structure allows for the incorporation of diverse functional groups, enabling the creation of tailored drug candidates.

In conclusion, Methyl 2-{[2-(2-bromopyridin-3-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS No. 2309449-18-9) represents a versatile and valuable compound in modern chemical research. Its applications span across drug discovery, agrochemical development, and beyond, making it a subject of ongoing investigation. As the scientific community continues to uncover its potential, this molecule is poised to contribute significantly to advancements in life sciences and material innovation.